Corazonin

• CAS RN: 122984-73-0
• Molecular Formula: C62H84N18O18
• Molecular Weight: 1369.4 g/mol
• IUPAC Name: N-[1-[[1-[[1-[[2-[[1-[[1-[(1,4-diamino-1,4-dioxobutan-2-yl)amino]-3-hydroxy-1-oxobutan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-2-[[2-[[3-hydroxy-2-[(5-oxopyrrolidine-2-carbonyl)amino]butanoyl]amino]-3-phenylpropanoyl]amino]pentanediamide
• InChI: InChI=1S/C62H84N18O18/c1-30(82)50(60(97)75-41(52(65)89)26-47(64)86)80-58(95)44(25-34-27-69-37-12-7-6-11-36(34)37)72-49(88)28-70-53(90)38(13-8-22-68-62(66)67)73-59(96)45(29-81)78-57(94)42(24-33-14-16-35(84)17-15-33)76-54(91)40(18-20-46(63)85)74-56(93)43(23-32-9-4-3-5-10-32)77-61(98)51(31(2)83)79-55(92)39-19-21-48(87)71-39/h3-7,9-12,14-17,27,30-31,38-45,50-51,69,81-84H,8,13,18-26,28-29H2,1-2H3,(H2,63,85)(H2,64,86)(H2,65,89)(H,70,90)(H,71,87)(H,72,88)(H,73,96)(H,74,93)(H,75,97)(H,76,91)(H,77,98)(H,78,94)(H,79,92)(H,80,95)(H4,66,67,68)
• InChI Key: UOABGUNWRLWTJU-UHFFFAOYSA-N
• Isomeric SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCC(=O)N)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CO)C(=O)NC(CCCNC(=N)N)C(=O)NCC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)N)NC(=O)C5CCC(=O)N5)O
• SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCC(=O)N)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)N)NC(=O)C5CCC(=O)N5)O
• sequence: XXFQYSRGWXN
• synonyms: corazonin protein, insect; Glp-Thr-Phe-Gln-Tyr-Ser-Arg-Gly-Trp-Thr-Asn-amide

Description

Corazonin is a neuropeptide that was first discovered in the cockroach brain in 1989. It is a small peptide consisting of only 11 amino acids, and it has been found to play a crucial role in regulating various physiological processes in insects. Corazonin has been found to be involved in the regulation of heart rate, feeding behavior, and stress response in insects.

Scientific Research Applications

1. Cardiovascular Effects

Corazonin was first identified as a cardioaccelerating peptide in the American cockroach, demonstrating potent stimulation of heart rate at low concentrations, making it one of the most potent insect cardioactive neuropeptides (Veenstra, 1989).

2. Distribution in Insect Central Nervous System

Research shows the widespread presence of corazonin-like immunoreactive cells in various insect orders, suggesting its role as a hormone and neurotransmitter or neuromodulator (Roller, Tanaka, & Tanaka, 2003).

3. Role in Ecdysis Initiation

Corazonin receptor signaling plays a crucial role in initiating the ecdysis behavioral sequence in insects, highlighting its involvement in developmental processes (Kim et al., 2004).

4. Behavioral and Morphological Changes in Locusts

Studies on desert locusts revealed that [His(7)]-corazonin does not induce behavioral phase changes but may participate in morphometrical phase change, indicating its influence on insect morphology and coloration (Hoste et al., 2002).

5. Stress Physiology

Corazonin's varied functions, such as pigment migration and ecdysis initiation, have led to the hypothesis that it may prepare animals for coping with environmental stressors (Boerjan et al., 2010).

6. Control of Social Behavior and Caste Identity in Ants

In certain ants, corazonin is a key regulator of caste identity and behavior, influencing activities like hunting and egg deposition (Gospocic et al., 2017).

7. Involvement in Color and Behavior Regulation

The distribution and isoforms of corazonin across various insect groups suggest its ancient evolutionary origin and its role in regulating body color and behavior (Predel et al., 2007).

8. Influence on Body Color and Temperature Response

Studies indicate that corazonin influences body coloration in response to temperature changes, reflecting its role in physiological adaptation (Tanaka, 2003).

9. Hormonal Control of Body-Color Polyphenism

Corazonin has been implicated in controlling body-color polyphenism, demonstrating its hormonal role in visual characteristics of grasshoppers (Tanaka, 2004).

10. Gene Structure and Evolution

The isolation and structure of the Drosophila corazonin gene reveal its evolutionary similarities to the adipokinetic hormone, providing insights into its phylogenetic origins (Veenstra, 1994).

11. Potential Role in Signaling Nutritional Stress

Corazonin may play a role in signaling nutritional stress in insects, with effects observed in various species under different stress conditions (Veenstra, 2009).

12. Influence on Silk Production

Research on the silkworm, Bombyx mori, showed that corazonin can influence the rate of silk production, indicating its role in insect behavior and development (Tanaka et al., 2002).